Cas no 27646-79-3 (2-(methylamino)butan-1-ol)

• Product Name: 2-(methylamino)butan-1-ol
• CAS No: 27646-79-3
• MF: C₅H₁₃NO
• MW: 103.162821531296
• MDL: MFCD12179388
• CID: 259630
• PubChem ID: 119693
• Update Time: 2025-04-19

2-(methylamino)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,2-(methylamino)-
• 2-(Methylamino)butan-1-ol
• DTXSID10950300
• EINECS 248-591-6
• 091VUS0A01
• UNII-091VUS0A01
• NS00050119
• 1-Butanol, 2-(methylamino)-
• 27646-79-3
• SCHEMBL1195500
• 2-methylamino-1-butanol
• AKOS009064694
• Q27236444
• 2-(Methylamino)-1-butanol
• EN300-225773
• DB-191781
• HSHIHFMFJLIQDN-UHFFFAOYSA-N
• G55919
• 2-(methylamino)butan-1-ol

• MDL： MFCD12179388
• Inchi： 1S/C5H13NO/c1-3-5(4-7)6-2/h5-7H,3-4H2,1-2H3
• InChI Key： HSHIHFMFJLIQDN-UHFFFAOYSA-N
• SMILES： OCC(CC)NC

Computed Properties

• Exact Mass: 103.09979
• Monoisotopic Mass: 103.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.875
• Boiling Point: 170.4°Cat760mmHg
• Flash Point: 70.3°C
• Refractive Index: 1.428
• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines